Cas no 66749-96-0 (Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-)

Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-, is a functionalized aromatic aldehyde featuring a polyether-aza macrocyclic substituent at the para position. This compound combines the reactivity of the benzaldehyde carbonyl group with the chelating properties of the 1,4,7,10-tetraoxa-13-azacyclopentadecane (aza-15-crown-5) moiety, making it useful in coordination chemistry and as a precursor for complex ligand systems. The crown ether component enhances solubility in polar solvents and may facilitate phase-transfer applications. Its structure allows for selective binding to alkali and alkaline earth metal ions, offering potential in sensor development or catalytic processes. The product is typically handled under inert conditions due to the aldehyde's sensitivity to oxidation.

Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)- structure

66749-96-0 structure

Product Name:Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-

CAS No:66749-96-0

MF:C₁₇H₂₅NO₅

MW:323.384105443954

MDL:MFCD09221417

CID:395840

PubChem ID:12449756

Update Time:2025-06-07

Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-
- 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzaldehyde
- 66749-96-0
- N-(4-formyl-phenyl)aza-15-crown-5
- SCHEMBL10070834
- 4-(1,4,7,10-Tetraoxa-13-azacyclopentadecan-13-yl)benzaldehyde
- DTXSID80498764
- AKOS030576419
- MDL： MFCD09221417
- Inchi： 1S/C17H25NO5/c19-15-16-1-3-17(4-2-16)18-5-7-20-9-11-22-13-14-23-12-10-21-8-6-18/h1-4,15H,5-14H2
- InChI Key： KSAPULJIFBTZLY-UHFFFAOYSA-N
- SMILES： O1CCOCCOCCOCCN(C2C=CC(C=O)=CC=2)CC1

Computed Properties

Exact Mass: 323.17327290g/mol
Monoisotopic Mass: 323.17327290g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 57.2Å²

Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D487804-1g	4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzaldehyde	66749-96-0	95%	1g	$990	2024-08-03
eNovation Chemicals LLC	D487804-1g	4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzaldehyde	66749-96-0	95%	1g	$990	2025-02-25
eNovation Chemicals LLC	D487804-1g	4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzaldehyde	66749-96-0	95%	1g	$990	2025-03-03